Cas no 2089258-48-8 (3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one)
3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties
Names and Identifiers
-
- 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
-
- Inchi: 1S/C7H9N5O/c1-11-2-3-12-5(4-8)9-10-6(12)7(11)13/h2-3H,4,8H2,1H3
- InChI Key: BRVXOWINAUEMAX-UHFFFAOYSA-N
- SMILES: C12=NN=C(CN)N1C=CN(C)C2=O
3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01044813-1g |
3-(Aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 95% | 1g |
¥5180.0 | 2023-03-19 | |
| Enamine | EN300-367575-0.05g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 0.05g |
$888.0 | 2023-03-02 | ||
| Enamine | EN300-367575-0.1g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 0.1g |
$930.0 | 2023-03-02 | ||
| Enamine | EN300-367575-0.25g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 0.25g |
$972.0 | 2023-03-02 | ||
| Enamine | EN300-367575-0.5g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 0.5g |
$1014.0 | 2023-03-02 | ||
| Enamine | EN300-367575-1.0g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-367575-2.5g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 2.5g |
$2071.0 | 2023-03-02 | ||
| Enamine | EN300-367575-5.0g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 5.0g |
$3065.0 | 2023-03-02 | ||
| Enamine | EN300-367575-10.0g |
3-(aminomethyl)-7-methyl-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one |
2089258-48-8 | 10.0g |
$4545.0 | 2023-03-02 |
3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one
Comprehensive Overview of 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2089258-48-8)
3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 2089258-48-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the [1,2,4]triazolo[4,3-a]pyrazine family, a class of nitrogen-rich heterocycles known for their diverse biological activities. Researchers are particularly interested in its aminomethyl functional group, which enhances its reactivity and makes it a valuable intermediate in drug discovery.
The growing demand for novel therapeutic agents has propelled the study of 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one. Its structure is often compared to other triazolo-pyrazine derivatives, which are widely explored for their antimicrobial, anti-inflammatory, and anticancer properties. Recent studies highlight its potential role in modulating enzyme activity, particularly in pathways related to neurodegenerative diseases and metabolic disorders. These findings align with current trends in precision medicine, where targeted small molecules are increasingly sought after.
From a synthetic chemistry perspective, the compound's CAS No. 2089258-48-8 serves as a critical identifier for researchers sourcing high-purity materials. Its stability under various conditions makes it suitable for high-throughput screening and structure-activity relationship (SAR) studies. Notably, the methyl substitution at the 7-position contributes to its lipophilicity, a property often optimized in drug design to improve bioavailability.
In the context of AI-driven drug discovery, 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one has been featured in computational studies predicting binding affinities to G-protein-coupled receptors (GPCRs). This aligns with frequent search queries like "small molecules for GPCR targeting" and "heterocyclic compounds in drug design." Additionally, its potential applications in central nervous system (CNS) drug development resonate with the rising interest in neurological therapeutics, a trending topic in 2024.
Quality control and analytical characterization of this compound rely heavily on advanced techniques such as LC-MS and NMR spectroscopy. Suppliers often emphasize its ≥95% purity, a critical parameter for researchers investigating its pharmacokinetic properties. The compound's solubility profile—favorable in dimethyl sulfoxide (DMSO) but limited in aqueous solutions—is frequently discussed in forum threads about compound handling protocols.
Beyond pharmaceuticals, 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one has sparked interest in material science due to its potential as a building block for metal-organic frameworks (MOFs). Its nitrogen-rich structure could contribute to the development of catalysts or sensors, addressing search trends around "functional heterocycles in materials." This multidisciplinary relevance underscores why CAS No. 2089258-48-8 appears in both chemical databases and patent literature.
Environmental and safety assessments of this compound indicate low ecotoxicity, making it a candidate for green chemistry applications. This aspect aligns with the increasing focus on sustainable synthetic methods in industrial and academic settings. Researchers frequently inquire about its storage conditions (typically 2-8°C under inert atmosphere) and handling precautions, reflecting practical concerns in laboratory workflows.
The future trajectory of 3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one research will likely explore its structure-optimization for specific therapeutic targets. With the pharmaceutical industry prioritizing fragment-based drug discovery, this compound's scaffold offers versatility for lead compound development. Its presence in recent PubMed publications and chemical vendor catalogs confirms its growing importance in modern chemistry.
2089258-48-8 (3-(Aminomethyl)-7-methyl-[1,2,4]triazolo[4,3-a]pyrazin-8-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)